N-(2,5-dimethoxyphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C23H21N3O4S/c1-14-4-6-15(7-5-14)17-12-31-22-21(17)24-13-26(23(22)28)11-20(27)25-18-10-16(29-2)8-9-19(18)30-3/h4-10,12-13H,11H2,1-3H3,(H,25,27)
• InChI Key: AUMDKZKXTZXXKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NC4=C(C=CC(=C4)OC)OC
• Molecular Formula: C23H21N3O4S
• Molecular Weight: 435.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C23H21N3O4S and its molecular weight is 435.5. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Mn(III)/Cu(II)-mediated Oxidative Radical Cyclization : A study detailed the Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes. This process involves complex chemical reactions crucial for the synthesis of natural and synthetic organic compounds, showcasing the synthetic versatility of related chemical structures (Shiho Chikaoka et al., 2003).
• Radiosynthesis for PET Imaging : Another research focused on the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET. This demonstrates the application in developing diagnostic tools for neuroinflammation and neurodegenerative diseases (F. Dollé et al., 2008).

Antimicrobial and Antitumor Activities

• Antimicrobial Activities : Studies have synthesized and evaluated the antimicrobial activities of novel compounds, indicating their potential use as therapeutic agents against various bacterial and fungal infections (A. Hossan et al., 2012).
• Antitumor Evaluation : Research on new pyrazolo[3,4-d]pyrimidine derivatives assessed their antitumor activity against human breast adenocarcinoma cell lines. This illustrates the potential of such compounds in cancer treatment, highlighting the importance of continued research in medicinal chemistry for discovering new anticancer agents (A. El-Morsy et al., 2017).